A Technical Guide to the Crystal Structure and Hydrogen Bonding of 1-(5-hydroxy-1-phenyl-1H-pyrazol-4-yl)-1,3-butanedione and Its Analogs
A Technical Guide to the Crystal Structure and Hydrogen Bonding of 1-(5-hydroxy-1-phenyl-1H-pyrazol-4-yl)-1,3-butanedione and Its Analogs
For Researchers, Scientists, and Drug Development Professionals
Abstract
This technical guide provides a comprehensive analysis of the anticipated crystal structure and hydrogen bonding network of 1-(5-hydroxy-1-phenyl-1H-pyrazol-4-yl)-1,3-butanedione. As of the time of this writing, a solved crystal structure for this specific molecule is not publicly available. Therefore, this guide establishes a robust predictive model based on high-resolution crystallographic data from the closely related and structurally significant analogs: 1-(5-hydroxy-3-methyl-1-phenyl-1H-pyrazol-4-yl)ethanone and 1-(5-hydroxy-1-phenyl-3-trifluoromethyl-1H-pyrazol-1-yl)ethanone.[1][2] The core of this analysis focuses on the powerful influence of intramolecular hydrogen bonding, a defining characteristic of this class of compounds, which dictates their conformation and crystal packing. This guide details the synthetic pathways, experimental protocols for crystallization and X-ray diffraction, and a thorough examination of the molecular geometry and intermolecular forces that govern the solid-state architecture of these valuable pharmaceutical scaffolds.
Introduction: The Significance of 4-Acyl-5-Hydroxypyrazoles
Pyrazole derivatives are a cornerstone in medicinal chemistry, exhibiting a vast spectrum of pharmacological activities.[3] Within this broad class, 4-acyl-5-hydroxypyrazoles represent a privileged scaffold. The presence of a hydroxyl group at the C5 position and a carbonyl group at the C4 position creates a powerful intramolecular hydrogen bond. This interaction locks the molecule into a planar conformation, influencing its electronic properties and how it interacts with biological targets. The 1,3-butanedione moiety in the title compound introduces further complexity and potential for keto-enol tautomerism, making a detailed structural understanding paramount for rational drug design.
This guide will elucidate the structural nuances of this system, providing researchers with the foundational knowledge required for the development of novel therapeutics based on this pyrazole core.
Synthesis and Crystallization
The synthesis of 4-acyl-5-hydroxypyrazoles is typically achieved through well-established condensation reactions. A generalized and field-proven protocol for obtaining the title compound and its analogs is outlined below.
Synthetic Protocol: Cyclocondensation
A common and effective route involves the reaction of a hydrazine derivative with a β-dicarbonyl compound. For the title compound, this would involve the cyclocondensation of phenylhydrazine with a suitable diketoester.
Step-by-Step Protocol:
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Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve phenylhydrazine (1.0 eq) in a suitable solvent such as ethanol or acetic acid.
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Addition of β-Dicarbonyl: To the stirred solution, add the appropriate β-dicarbonyl reactant (1.0 eq), such as 2-acetyl-3-oxobutanoate.
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Reflux: Heat the reaction mixture to reflux and maintain for a period of 2-4 hours, monitoring the reaction progress by thin-layer chromatography (TLC).
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Isolation: Upon completion, cool the reaction mixture to room temperature. The product often precipitates from the solution. If not, the solvent can be removed under reduced pressure.
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Purification: The crude solid is then collected by filtration, washed with a cold solvent (e.g., ethanol or diethyl ether), and can be further purified by recrystallization.
Crystallization for X-ray Diffraction
Obtaining single crystals suitable for X-ray diffraction is a critical step. The choice of solvent is crucial and often determined empirically.
Step-by-Step Protocol:
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Solvent Selection: Test the solubility of the purified compound in a range of solvents (e.g., methanol, ethanol, acetonitrile, dichloromethane, ethyl acetate) at room and elevated temperatures.
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Recrystallization: Dissolve the compound in a minimal amount of a suitable hot solvent.
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Slow Cooling: Allow the solution to cool slowly to room temperature. This is the most common method for growing high-quality crystals.
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Vapor Diffusion: Alternatively, dissolve the compound in a solvent in which it is readily soluble, and place this solution in a sealed container with a second "anti-solvent" in which the compound is poorly soluble. The slow diffusion of the anti-solvent vapors will induce crystallization.
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Crystal Harvesting: Once suitable crystals have formed, carefully harvest them from the mother liquor and mount them for X-ray analysis.
Caption: Predicted Intramolecular Hydrogen Bond.
Crystallographic Data of Analog Compounds
The following table summarizes the key crystallographic parameters for two closely related compounds. This data provides a reliable benchmark for what can be expected for the title compound.
| Parameter | 1-(5-Hydroxy-3-methyl-1-phenyl-1H-pyrazol-4-yl)ethanone [1] | 1-(5-Hydroxy-1-phenyl-3-trifluoromethyl-1H-pyrazol-1-yl)ethanone [2] |
| Formula | C₁₂H₁₂N₂O₂ | C₁₂H₉F₃N₂O₂ |
| Crystal System | Monoclinic | Triclinic |
| Space Group | P2₁/n | P-1 |
| a (Å) | 13.8735 (7) | 7.4779 (19) |
| b (Å) | 9.2037 (4) | 11.9390 (18) |
| c (Å) | 18.3702 (8) | 13.8587 (14) |
| α (°) | 90 | 78.591 (11) |
| β (°) | 110.100 (2) | 80.090 (17) |
| γ (°) | 90 | 78.791 (18) |
| Volume (ų) | 2202.78 (18) | 1178.2 (4) |
| Z | 8 | 4 |
Data presented is for one of the known polymorphs of the methyl-substituted analog.
Hydrogen Bond Geometry in Analog Compounds
The strength and geometry of the intramolecular hydrogen bond are critical parameters. The table below presents these values for the analog compounds, highlighting the consistency of this interaction.
| Compound | D—H⋯A | D-H (Å) | H⋯A (Å) | D⋯A (Å) | D-H⋯A (°) |
| 1-(5-Hydroxy-3-methyl-1-phenyl-1H-pyrazol-4-yl)ethanone [1] | O—H⋯O | 0.82 | 1.78 | 2.51 | 149 |
| 1-(5-Hydroxy-1-phenyl-3-trifluoromethyl-1H-pyrazol-1-yl)ethanone [2] | O—H⋯O | - | - | ~2.5 | - |
Note: Detailed hydrogen bond parameters are often normalized during refinement. The D⋯A distance is a reliable indicator of the strength of the hydrogen bond.
Intermolecular Interactions and Crystal Packing
In the solid state, molecules arrange themselves to maximize favorable intermolecular interactions. Based on the analog structures, the crystal packing of 1-(5-hydroxy-1-phenyl-1H-pyrazol-4-yl)-1,3-butanedione is expected to be dominated by:
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π-π Stacking: The planar phenyl and pyrazole rings are likely to engage in offset π-π stacking interactions, contributing significantly to the crystal lattice energy.
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C—H⋯O/N Interactions: Weaker C—H⋯O and C—H⋯N hydrogen bonds involving the phenyl and methyl hydrogens and the pyrazole nitrogen or carbonyl oxygens will further stabilize the crystal packing. [1]* C—H⋯π Interactions: Interactions between C-H bonds and the electron-rich π systems of the aromatic rings are also anticipated. [1]
Caption: Predicted Intermolecular Interactions.
Experimental Protocol for Crystal Structure Determination
The definitive elucidation of the crystal structure requires single-crystal X-ray diffraction. The following is a standardized, self-validating protocol.
Data Collection and Processing
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Crystal Mounting: A suitable single crystal is selected under a microscope and mounted on a goniometer head.
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Data Collection: The crystal is placed in a diffractometer and cooled to a low temperature (typically 100 K) to minimize thermal motion. X-ray diffraction data are collected using a monochromatic X-ray source (e.g., Mo Kα or Cu Kα).
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Data Reduction: The raw diffraction images are processed to integrate the reflection intensities and apply corrections for factors such as Lorentz and polarization effects.
Structure Solution and Refinement
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Structure Solution: The phase problem is solved using direct methods or Patterson methods to obtain an initial model of the molecular structure.
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Structure Refinement: The atomic positions and displacement parameters are refined using full-matrix least-squares methods against the experimental diffraction data.
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Hydrogen Atom Placement: Hydrogen atoms are typically located from the difference Fourier map and refined with appropriate constraints.
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Validation: The final refined structure is validated using tools like CHECKCIF to ensure its geometric and crystallographic reasonability.
Caption: X-ray Crystallography Workflow.
Conclusion
This technical guide has presented a detailed predictive and comparative analysis of the crystal structure and hydrogen bonding of 1-(5-hydroxy-1-phenyl-1H-pyrazol-4-yl)-1,3-butanedione. Based on robust data from close structural analogs, it is concluded that the molecule will be planar in the region of the 4-acyl and 5-hydroxy substituents due to a strong intramolecular O—H⋯O hydrogen bond. The 1,3-butanedione moiety will adopt an enol tautomeric form. The crystal packing is anticipated to be driven by a combination of π-π stacking and weaker C—H⋯O/N and C—H⋯π interactions. The provided synthetic and crystallographic protocols offer a clear pathway for researchers to obtain and analyze this compound, paving the way for its further investigation and application in drug discovery and materials science.
References
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Acta Crystallographica Section E: Structure Reports Online, E65(3), o330.
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Acta Crystallographica Section E: Structure Reports Online, E66(2), o75.
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BenchChem.
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Molecules, 23(1), 139.
